Cas no 727360-98-7 (1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine)

• Product Name: 1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine
• CAS No: 727360-98-7
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD05238082
• CID: 558911
• PubChem ID: 3157142
• Update Time: 2025-05-23

1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine
• (1-ETHYL-PYRROLIDIN-2-YLMETHYL)-PYRIDIN-2-YLMETHYL-AMINE
• 2-Pyridinemethanamine,N-[(1-ethyl-2-pyrrolidinyl)methyl]-
• 2-Pyridinemethanamine,N-[(1-ethyl-2-pyrrolidinyl)methyl]-(9CI)
• AC1MKH51
• AG-A-00749
• BB 0260896
• CTK6F0076
• HMS1704O22
• MolPort-001-607-245
• AKOS016344326
• DTXSID50390100
• 727360-98-7
• AKOS000242549
• CS-0363300
• CEB36098

• MDL： MFCD05238082
• Inchi： 1S/C13H21N3/c1-2-16-9-5-7-13(16)11-14-10-12-6-3-4-8-15-12/h3-4,6,8,13-14H,2,5,7,9-11H2,1H3
• InChI Key： KEWZRWGYHXXRLK-UHFFFAOYSA-N
• SMILES： N1(CC)CCCC1CNCC1C=CC=CN=1

Computed Properties

• Exact Mass: 219.174
• Monoisotopic Mass: 219.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 316.3±17.0 °C at 760 mmHg
• Flash Point: 145.1±20.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine

1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine: A Comprehensive Overview

The compound with CAS No 727360-98-7, known as 1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in drug discovery and materials science. This molecule, characterized by its complex architecture, combines elements of pyrrolidine and pyridine moieties, making it a versatile compound for various chemical transformations.

1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine is a nitrogen-rich heterocyclic compound that exhibits interesting electronic properties. The pyrrolidine ring, substituted with an ethyl group at position 1, contributes to the molecule's stability and reactivity. Meanwhile, the pyridine moiety at position 2 introduces aromaticity and enhances the compound's ability to participate in π-interactions, which is crucial for its role in catalysis and drug design.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex frameworks for pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The ability of 1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine to act as a chiral auxiliary has also been investigated, offering new avenues for asymmetric synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The latest advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving yields. For instance, the use of transition metal catalysts has been reported to facilitate key steps in its synthesis, making it more accessible for large-scale applications.

The physical and chemical properties of 1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine are well-documented. It exhibits moderate solubility in organic solvents and shows thermal stability up to 150°C under inert conditions. Its UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the pyrrolidine and pyridine rings, making it a candidate for optoelectronic materials.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound. These studies have revealed that the nitrogen atoms in both the pyrrolidine and pyridine rings play a significant role in determining its reactivity and selectivity in chemical reactions.

Looking ahead, 1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-ylmethyl)methanamine holds promise as a versatile platform for developing advanced materials with tailored properties. Its ability to form supramolecular assemblies through hydrogen bonding and π-stacking interactions makes it an attractive candidate for self-assembling systems.

In conclusion, CAS No 727360-98-7, or 1-(1-Ethylpyrrolidin-2-yl)-N-(pyridin-2-y lmethyl)methanamine, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future research and development efforts.